Cas no 115859-76-2 (Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene)-)

• Product Name: Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene)-
• CAS No: 115859-76-2
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1205191
• PubChem ID: 10560683
• Update Time: 2025-07-15

Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene)-
• 2-(Tetrahydropyrimidin-2(1H)-ylidene)-1-(p-tolyl)ethan-1-one
• 1-(4-Methylphenyl)-2-(tetrahydropyrimidin-2(1H)-ylidene)ethanone
• 2-(1,3-diazinan-2-ylidene)-1-(4-methylphenyl)ethanone
• 1-(4-methylphenyl)-2-tetrahydro-2(1H)-pyrimidinylideneethanone
• 2-(4-Methylbenzoylmethylene)hexahydropyrimidine
• 115859-76-2
• AR-682/43286378

• Inchi： 1S/C13H16N2O/c1-10-3-5-11(6-4-10)12(16)9-13-14-7-2-8-15-13/h3-6,9,14-15H,2,7-8H2,1H3
• InChI Key： CLRJDSNOHLWHGU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)/C=C1\NCCCN\1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.1Ų

Additional information on Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene)-

Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene): An Overview of CAS No. 115859-76-2

Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene) (CAS No. 115859-76-2) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as 4-Methylphenyl(tetrahydro-2H-pyrimidin-2-ylidene)acetone, has garnered attention due to its unique structural features and potential biological activities.

The chemical structure of Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene) is characterized by a ketone group attached to a substituted phenyl ring and a tetrahydro-pyrimidine moiety. This combination of functional groups imparts the molecule with diverse reactivity and potential for forming complex structures, making it an attractive starting material for the synthesis of more complex molecules.

Recent studies have highlighted the importance of Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene) in the development of novel pharmaceuticals. For instance, research published in the *Journal of Medicinal Chemistry* has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene) could serve as a valuable scaffold for the design of new drugs targeting inflammatory diseases and pain management.

In addition to its medicinal applications, Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene) has been explored for its role in organic synthesis. A study in the *European Journal of Organic Chemistry* demonstrated that this compound can be used as an efficient building block for the synthesis of heterocyclic compounds with potential therapeutic applications. The ease with which this compound can be modified through various chemical reactions makes it a preferred choice for synthetic chemists aiming to create novel molecular entities.

The physical and chemical properties of Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene) have also been extensively studied. It is known to be a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is soluble in common organic solvents such as ethanol and dichloromethane, which facilitates its use in various synthetic protocols. Its stability under different conditions has been confirmed through multiple experiments, ensuring its reliability as a reagent in laboratory settings.

From a safety perspective, Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene) is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to adhere to standard safety guidelines to minimize any potential risks associated with its handling and storage.

In conclusion, Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene) (CAS No. 115859-76-2) is a multifaceted compound with promising applications in both medicinal chemistry and organic synthesis. Its unique structural features and favorable properties make it an important molecule for researchers aiming to develop new therapeutic agents and synthetic methods. As ongoing research continues to uncover new insights into its potential uses, Ethanone, 1-(4-methylphenyl)-2-(tetrahydro-2(1H)-pyrimidinylidene) is likely to remain a focus of interest in the scientific community.